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Compound of Interest

Compound Name: Einecs 301-195-8

Cat. No.: B15180892 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on preventing the degradation of Einecs 301-195-8 in aqueous

solutions. Einecs 301-195-8 is the European Inventory of Existing Commercial Chemical

Substances number for the compound formed between ephedrine and glycolic acid, specifically

(R)-Glycolic acid, compound with (S-(R,S))-2-(methylamino)-1-phenylpropanol(1:1).

Frequently Asked Questions (FAQs)
Q1: What is the general stability of Einecs 301-195-8 in aqueous solutions?

A1: The stability of Einecs 301-195-8 in an aqueous solution is primarily influenced by the

individual stabilities of its components: ephedrine and glycolic acid. Glycolic acid is generally

very stable in aqueous solutions, showing resistance to thermal decomposition and

photochemical degradation.[1][2][3] Ephedrine, however, is more susceptible to degradation,

which can be influenced by factors such as pH, temperature, light, and the presence of

oxidizing agents or certain metal ions.[4][5][6][7][8][9]

Q2: What is the optimal pH range for maintaining the stability of Einecs 301-195-8 solutions?

A2: To enhance the stability of the ephedrine component, it is recommended to maintain the pH

of the aqueous solution between 4.5 and 5.0.[4] Diluted solutions of ephedrine are known to

experience pH drift, which can impact stability.[4]

Q3: How does temperature affect the stability of Einecs 301-195-8 solutions?
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A3: The ephedrine component can degrade at elevated temperatures. However, studies on

ephedrine hydrochloride have shown that decomposition is less than 10% after 60 days at both

4°C and 120°C.[5] For long-term storage, refrigeration at 4°C is advisable to minimize potential

degradation and prevent microbial contamination.[5]

Q4: Are Einecs 301-195-8 solutions sensitive to light?

A4: Yes, the ephedrine component is unstable in sunlight in the presence of oxygen.[9]

Therefore, it is crucial to protect aqueous solutions of Einecs 301-195-8 from light by using

amber-colored vials or by storing them in the dark.

Q5: What are the primary degradation pathways for Einecs 301-195-8 in aqueous solutions?

A5: The primary degradation pathways are related to the ephedrine moiety and include:

Oxidation: This can lead to the formation of impurities such as methcathinone.[8]

Chlorination: If the solution comes into contact with chlorine, degradation can occur through

dehydration, hydroxylation, deamination, and demethylation.[6][10]

Biodegradation: While not readily biodegradable, this can be a slow degradation pathway.
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Problem Potential Cause Recommended Solution

Loss of potency or appearance

of unknown peaks in HPLC

analysis.

Degradation of the ephedrine

component.

1. Verify Solution pH: Ensure

the pH is within the optimal

range of 4.5-5.0.[4] 2. Storage

Conditions: Confirm that the

solution has been protected

from light and stored at a

controlled, cool temperature

(e.g., 4°C).[5][9] 3. Check for

Oxidizing Agents: Ensure the

solution has not been

contaminated with oxidizing

agents. Using a nitrogen

overlay can help prevent

oxidation.[8]

Discoloration or precipitation in

the solution.

Formation of degradation

products or interaction with

container materials.

1. Analyze Degradants:

Identify the degradation

products using techniques like

LC-MS. 2. Container

Compatibility: Ensure the

storage container is inert and

does not leach any substances

into the solution.

Polypropylene syringes have

been shown to be suitable for

storing ephedrine sulfate

solutions.[11]
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pH of the solution has shifted

over time.

Inherent pH instability of dilute

ephedrine solutions.

1. Use a Buffer: Consider

using a suitable buffer system,

such as a citrate buffer, to

maintain the pH within the 4.5-

5.0 range.[8] 2. Monitor pH

Regularly: Periodically check

the pH of the solution,

especially for long-term

experiments.

Experimental Protocols
Protocol: Stability Testing of Einecs 301-195-8 in
Aqueous Solution
This protocol outlines a general procedure for assessing the stability of Einecs 301-195-8 in an

aqueous solution.

1. Materials and Reagents:

Einecs 301-195-8

High-purity water (e.g., Milli-Q or equivalent)

pH meter

Buffer solutions (e.g., citrate buffer)

HPLC system with a suitable column (e.g., C18) and detector (e.g., UV)[5][12]

Temperature-controlled storage chambers

Light-protective containers (e.g., amber vials)

2. Solution Preparation:

Prepare a stock solution of Einecs 301-195-8 in high-purity water at the desired

concentration.
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Adjust the pH of the solution to the desired level (e.g., 4.5, 7.0, 9.0) using a suitable buffer or

pH adjuster. A control group with a pH between 4.5 and 5.0 is recommended.[4]

Aliquot the solution into multiple light-protective containers.

3. Storage Conditions:

Store the aliquots under various conditions to be tested. Examples include:

Refrigerated (2-8°C)

Room temperature (25°C/60% RH)

Accelerated conditions (e.g., 40°C/75% RH)

Photostability (exposed to light, e.g., ICH Q1B guidelines)

4. Sampling and Analysis:

At specified time points (e.g., 0, 1, 3, 6 months), withdraw samples from each storage

condition.

Visually inspect the samples for any changes in color or for the formation of precipitates.

Measure the pH of each sample.

Analyze the concentration of Einecs 301-195-8 and the presence of any degradation

products using a validated stability-indicating HPLC method.[5][12]

5. Data Analysis:

Quantify the amount of Einecs 301-195-8 remaining at each time point.

Identify and quantify any major degradation products.

Determine the degradation rate under each storage condition.
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Caption: Primary degradation pathways for Einecs 301-195-8 in aqueous solutions.
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Caption: General workflow for a stability study of Einecs 301-195-8.
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Caption: Key factors influencing the stability of Einecs 301-195-8 in aqueous solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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